Cas no 38996-01-9 (ethyl 3-hydroxypent-4-enoate)
ethyl 3-hydroxypent-4-enoate structure
Product Name:ethyl 3-hydroxypent-4-enoate
CAS No:38996-01-9
MF:C7H12O3
MW:144.168382644653
MDL:MFCD17010111
CID:297046
PubChem ID:545575
Update Time:2025-04-19
ethyl 3-hydroxypent-4-enoate Chemical and Physical Properties
Names and Identifiers
-
- 4-Pentenoic acid,3-hydroxy-, ethyl ester
- ethyl 3-hydroxypent-4-enoate
- 3-Hydroxypent-4-enoicacid ethyl ester
- Ethyl 3-hydroxy-4-pentenoate
- 3-Hydroxypent-4-enoic acid ethyl ester
- 4-Pentenoic acid, 3-hydroxy-, ethyl ester
- SY075426
- 38996-01-9
- 3-hydroxy-pent-4-enoic acid ethyl ester
- EN300-254684
- MFCD17010111
- SCHEMBL6118705
- ethyl3-hydroxypent-4-enoate
- AKOS014320775
- CS-0215503
- AC6052
- MB69298
- QTFCTAJBDSTPSR-UHFFFAOYSA-N
- 3-Hydroxy-4-pentenoic acid ethyl ester
- Ethyl 3-hydroxy-4-pentenoate #
-
- MDL: MFCD17010111
- Inchi: 1S/C7H12O3/c1-3-6(8)5-7(9)10-4-2/h3,6,8H,1,4-5H2,2H3
- InChI Key: QTFCTAJBDSTPSR-UHFFFAOYSA-N
- SMILES: O(CC)C(CC(C=C)O)=O
Computed Properties
- Exact Mass: 144.078644241g/mol
- Monoisotopic Mass: 144.078644241g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 5
- Complexity: 120
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 46.5Ų
Experimental Properties
- Density: 1.025±0.06 g/cm3 (20 ºC 760 Torr),
- Boiling Point: 63-64 ºC (2 Torr)
- Flash Point: 83.5±14.5 ºC,
- Refractive Index: 1.4393 (589.3 nm 30 ºC)
- Solubility: Dissolution (72 g/l) (25 º C),
ethyl 3-hydroxypent-4-enoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | D916284-5g |
Ethyl 3-Hydroxy-4-pentenoate |
38996-01-9 | 95% | 5g |
$715 | 2024-07-20 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1286173-50mg |
Ethyl 3-hydroxypent-4-enoate |
38996-01-9 | 95% | 50mg |
¥2133.00 | 2024-05-15 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1286173-100mg |
Ethyl 3-hydroxypent-4-enoate |
38996-01-9 | 95% | 100mg |
¥3170.00 | 2024-05-15 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1286173-250mg |
Ethyl 3-hydroxypent-4-enoate |
38996-01-9 | 95% | 250mg |
¥4536.00 | 2024-05-15 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1286173-500mg |
Ethyl 3-hydroxypent-4-enoate |
38996-01-9 | 95% | 500mg |
¥7768.00 | 2024-05-15 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1286173-1g |
Ethyl 3-hydroxypent-4-enoate |
38996-01-9 | 95% | 1g |
¥10704.00 | 2024-05-15 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1286173-2.5g |
Ethyl 3-hydroxypent-4-enoate |
38996-01-9 | 95% | 2.5g |
¥21722.00 | 2024-05-15 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1286173-5g |
Ethyl 3-hydroxypent-4-enoate |
38996-01-9 | 95% | 5g |
¥29430.00 | 2024-05-15 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1286173-10g |
Ethyl 3-hydroxypent-4-enoate |
38996-01-9 | 95% | 10g |
¥37065.00 | 2024-05-15 | |
| Enamine | EN300-254684-0.05g |
ethyl 3-hydroxypent-4-enoate |
38996-01-9 | 95% | 0.05g |
$99.0 | 2024-06-19 |
ethyl 3-hydroxypent-4-enoate Related Literature
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
38996-01-9 (ethyl 3-hydroxypent-4-enoate) Related Products
- 88973-36-8(4-Hexenoic acid, 3-hydroxy-, ethyl ester, (E)-)
- 220861-37-0((R)-tert-butyl 3-hydroxypent-4-enoate)
- 1040390-31-5(5-Chloro-3-(3,5-difluorophenyl)isoxazole)
- 89009-88-1(6-Heptenoic acid, 3-hydroxy-, ethyl ester, (R)-)
- 20316-32-9(4-Hexenoic acid, 3-hydroxy-, ethyl ester)
- 139475-39-1(12-Tridecenoic acid, 3-hydroxy-, ethyl ester)
- 122763-67-1(Tert-butyl 3-hydroxypent-4-enoate)
- 61097-26-5(4-Octenoic acid, 3-hydroxy-, ethyl ester)
- 111711-07-0(7-Octenoic acid, 3-hydroxy-, ethyl ester)
- 17206-82-5(4-Pentenoic acid, 3-hydroxy-3-methyl-, ethyl ester)
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